5-chloro-3-hydroxy-1-methyl-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H18ClNO3
• Molecular Weight: 367.8 g/mol
• IUPAC Name: 5-chloro-3-hydroxy-1-methyl-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dienyl]indol-2-one
• InChI: InChI=1S/C21H18ClNO3/c1-23-19-12-11-16(22)13-18(19)21(26,20(23)25)14-17(24)10-6-5-9-15-7-3-2-4-8-15/h2-13,26H,14H2,1H3/b9-5+,10-6+
• InChI Key: UWACZYOBENUMQP-NXZHAISVSA-N
• Isomeric SMILES: CN1C2=C(C=C(C=C2)Cl)C(C1=O)(CC(=O)/C=C/C=C/C3=CC=CC=C3)O
• SMILES: CN1C2=C(C=C(C=C2)Cl)C(C1=O)(CC(=O)C=CC=CC3=CC=CC=C3)O

Description

5-chloro-3-hydroxy-1-methyl-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the class of indole derivatives. It has gained attention in recent years due to its potential therapeutic applications in various diseases, including cancer and inflammation.

Mechanism of Action

The exact mechanism of action of 5-chloro-3-hydroxy-1-methyl-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, research has suggested that it works by inhibiting certain enzymes and signaling pathways that are involved in cancer growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 5-chloro-3-hydroxy-1-methyl-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in various tissues. It has also been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-3-hydroxy-1-methyl-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one in lab experiments is that it has shown promising results in inhibiting cancer growth and reducing inflammation. However, one limitation is that the exact mechanism of action is not fully understood, and further research is needed to determine its full potential.

Future Directions

There are many future directions for research on 5-chloro-3-hydroxy-1-methyl-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its mechanism of action and how it can be used to target specific types of cancer. Another direction is to explore its potential as an anti-inflammatory agent in various diseases. Additionally, research can be done to determine its toxicity and safety profile in humans.

Synthesis Methods

The synthesis of 5-chloro-3-hydroxy-1-methyl-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one is a multi-step process that involves the reaction of 5-chloroindole-3-carboxaldehyde with 2-oxo-6-phenylhexa-3,5-dienoic acid in the presence of a base. The resulting product is then treated with methylamine and a reducing agent to obtain the final compound.

Scientific Research Applications

Research has shown that 5-chloro-3-hydroxy-1-methyl-3-[(3E,5E)-2-oxo-6-phenylhexa-3,5-dien-1-yl]-1,3-dihydro-2H-indol-2-one has potential therapeutic applications in various diseases. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory properties and can reduce inflammation in various tissues.